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Compound of Interest

Compound Name: Sodium 2,2,2-trifluoroethanolate

Cat. No.: B1324484 Get Quote

Essential Safety and Handling Guide for Sodium
2,2,2-trifluoroethanolate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of Sodium 2,2,2-trifluoroethanolate (CAS 420-87-1). Adherence to these procedures

is essential for ensuring laboratory safety and minimizing risk.

Sodium 2,2,2-trifluoroethanolate is a hygroscopic, water-soluble solid that is a strong base.

[1][2] It can be corrosive and may pose health risks if inhaled or ingested.[1] It is crucial to

handle this compound under inert atmospheres to prevent degradation.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with Sodium 2,2,2-trifluoroethanolate include skin irritation,

serious eye irritation, and potential respiratory irritation.[3][4] Some sources also indicate it may

be harmful if in contact with skin or inhaled, and may cause reproductive toxicity.[4] Therefore,

appropriate PPE is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Transferring

(Solid)

Chemical safety

goggles

Neoprene or

nitrile rubber

gloves[3]

Fire-retardant lab

coat[5]

NIOSH-certified

dust and mist

respirator if not

handled in a

fume hood[3]

Dissolving in

Solvent

Chemical safety

goggles and face

shield

Neoprene or

nitrile rubber

gloves[3]

Fire-retardant lab

coat[5]

Work in a

chemical fume

hood[5][6]

Running

Reactions

Chemical safety

goggles and face

shield

Neoprene or

nitrile rubber

gloves[3]

Fire-retardant lab

coat[5]

Work in a

chemical fume

hood[5][6]

Handling Spills

Chemical safety

goggles and face

shield

Neoprene or

nitrile rubber

gloves[3]

Impervious

protective

clothing[7]

Self-contained

breathing

apparatus

(SCBA) for large

spills[7]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Sodium 2,2,2-trifluoroethanolate for a typical

laboratory reaction.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.[5]
[6]
Verify that an emergency eyewash station and safety shower are accessible.[3][5]
Have a Class D fire extinguisher, dry sand, or other appropriate extinguishing agent readily
available.[5]
All glassware must be oven-dried to remove moisture.[2]

2. Weighing and Transfer:
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Don the appropriate PPE as outlined in Table 1.
Weigh the required amount of Sodium 2,2,2-trifluoroethanolate in a fume hood to minimize
inhalation exposure.[3]
Use a non-sparking tool for transfers.[6]
Keep the container tightly closed when not in use.[6]

3. Dissolution and Reaction:

Slowly add the solid to the solvent in the reaction vessel under an inert atmosphere (e.g.,
nitrogen or argon) to prevent degradation from moisture.[1][2]
If the reaction is exothermic, use an ice bath to control the temperature.[2]
Continuously monitor the reaction for any unexpected changes.

4. Post-Reaction Work-up:

Quench the reaction carefully, following the specific protocol for your procedure.
Handle all waste as hazardous, as described in the disposal plan below.

Disposal Plan
All waste containing Sodium 2,2,2-trifluoroethanolate must be treated as hazardous waste.

1. Waste Segregation:

Solid Waste: Contaminated consumables (e.g., weighing paper, gloves, paper towels) should
be placed in a designated, sealed, and clearly labeled hazardous waste container.
Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate,
sealed, and labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.
Empty Containers: Handle uncleaned containers as you would the product itself.

2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Sodium 2,2,2-trifluoroethanolate."
Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials such as oxidizers.[3]

3. Final Disposal:
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Dispose of all waste through your institution's environmental health and safety (EHS) office,
following all local, regional, and national regulations.[8]

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with Sodium 2,2,2-trifluoroethanolate.

Start: Handling
Sodium 2,2,2-trifluoroethanolate

What is the task?

Weighing/Transferring Solid

Weighing

Dissolving/Reaction

Reaction

Spill Cleanup

Spill

Required PPE:
- Chemical Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Respirator (if not in hood)

Required PPE:
- Goggles & Face Shield
- Nitrile/Neoprene Gloves

- Lab Coat
- Fume Hood

Required PPE:
- Goggles & Face Shield
- Nitrile/Neoprene Gloves

- Impervious Clothing
- SCBA (for large spills)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC157930250&countryCode=US&language=en
https://www.benchchem.com/product/b1324484?utm_src=pdf-body
https://www.benchchem.com/product/b1324484?utm_src=pdf-body-img
https://www.benchchem.com/product/b1324484?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. cymitquimica.com [cymitquimica.com]

2. Sodium 2,2,2-trifluoroethanolate | 420-87-1 | Benchchem [benchchem.com]

3. gelest.com [gelest.com]

4. Ethanol, 2,2,2-trifluoro-, sodium salt (1:1) | C2H2F3NaO | CID 23677971 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. quora.com [quora.com]

6. fishersci.com [fishersci.com]

7. tcichemicals.com [tcichemicals.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling Sodium
2,2,2-trifluoroethanolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324484#personal-protective-equipment-for-
handling-sodium-2-2-2-trifluoroethanolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://cymitquimica.com/cas/420-87-1/
https://www.benchchem.com/product/b1324484
https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2_2_2-trifluoroethanolate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-2_2_2-trifluoroethanolate
https://www.quora.com/What-safety-equipment-is-essential-when-working-with-sodium-in-labs
https://www.fishersci.com/store/msds?partNumber=BP622100&productDescription=2+2+2-TRIFLUOROETHANOL&vendorId=VN00033897&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1336_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC157930250&countryCode=US&language=en
https://www.benchchem.com/product/b1324484#personal-protective-equipment-for-handling-sodium-2-2-2-trifluoroethanolate
https://www.benchchem.com/product/b1324484#personal-protective-equipment-for-handling-sodium-2-2-2-trifluoroethanolate
https://www.benchchem.com/product/b1324484#personal-protective-equipment-for-handling-sodium-2-2-2-trifluoroethanolate
https://www.benchchem.com/product/b1324484#personal-protective-equipment-for-handling-sodium-2-2-2-trifluoroethanolate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1324484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

